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Introduction
3-Bromobenzylmercaptan, also known as (3-bromophenyl)methanethiol, is a sulfur-

containing organic compound with the chemical formula C₇H₇BrS.[1][2][3] Its structure features

a benzyl core substituted with a bromine atom at the meta position and a mercaptan (thiol)

functional group on the methylene bridge. This unique combination of a reactive thiol group and

a brominated aromatic ring makes it a valuable intermediate in organic synthesis, particularly in

the development of pharmaceuticals and other specialty chemicals. The molecular weight of

this compound is approximately 203.10 g/mol .[2][4]

This guide provides an in-depth analysis of the expected spectroscopic data for 3-
Bromobenzylmercaptan, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS). As experimental spectra for this specific compound are not readily

available in public databases, this document leverages established spectroscopic principles

and data from analogous structures to provide a robust, predictive framework for its

characterization. Each section includes a detailed interpretation of the expected spectral

features, a summary table, and a field-proven experimental protocol for data acquisition.

Diagram 1: Molecular Structure of 3-Bromobenzylmercaptan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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